Cas no 1019119-61-9 (6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 1019119-61-9
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5054337
• Update Time: 2025-06-09

6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 6-(2-isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine
• NE48387
• 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine

• Inchi： 1S/C11H11NO2S/c15-8-12-4-3-9-1-2-10-11(7-9)14-6-5-13-10/h1-2,7H,3-6H2
• InChI Key： WQTAEIAJAJWHCC-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=CC2=C(C=1)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine

Introduction to 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1019119-61-9)

6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine, identified by the Chemical Abstracts Service Number (CAS No.) 1019119-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxine class, which is known for its structural versatility and potential biological activity. The presence of an isothiocyanate functional group at the ethyl position and the dihydrobenzodioxine core suggests a unique set of chemical properties that make it a promising candidate for further investigation in drug discovery and synthetic chemistry.

The isothiocyanate moiety (–N=C=S) is a key feature of this compound, as it is widely recognized for its reactivity in forming covalent bonds with nucleophiles, including biomolecules such as proteins and peptides. This reactivity has been leveraged in various applications, from probe development in biochemistry to the synthesis of bioconjugates. The benzodioxine scaffold, on the other hand, is a well-studied structure that appears in several pharmacologically active molecules, often contributing to their binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine. The combination of the isothiocyanate group and the benzodioxine core presents an intriguing framework for designing molecules with tailored biological activities. Preliminary studies have suggested that this compound may exhibit properties relevant to inflammation modulation, enzyme inhibition, and even antitumor effects. These hypotheses are supported by the known bioactivities of related compounds and the unique reactivity of the isothiocyanatoethyl side chain.

One of the most compelling aspects of 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine is its potential as a tool for chemical biology research. The isothiocyanate functional group can be used to selectively label biological targets, enabling researchers to study protein-protein interactions, enzyme mechanisms, and cellular pathways in greater detail. This capability is particularly valuable in drug discovery pipelines, where understanding the molecular interactions of novel compounds is crucial for optimizing their therapeutic efficacy.

The synthesis of 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine represents a significant achievement in organic chemistry. The benzodioxine core was constructed through a series of well-established reactions, including cyclization and reduction steps. The introduction of the ethoxyisothiocyanate group was achieved through nucleophilic substitution or other appropriate methods that preserve the integrity of both functional groups. These synthetic strategies highlight the compound's accessibility while maintaining its structural complexity.

From a medicinal chemistry perspective, 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine offers several advantages as a lead compound. Its molecular structure provides a balance between lipophilicity and solubility, which are critical factors for oral bioavailability and cellular uptake. Additionally, the presence of multiple reactive sites allows for further derivatization and optimization to enhance specific biological activities. For instance, modifications to the benzodioxine ring or the side chain could improve binding affinity or metabolic stability.

Recent advancements in computational chemistry have further accelerated the exploration of 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine's potential applications. Molecular modeling studies have been conducted to predict its interactions with target proteins and enzymes. These simulations have provided valuable insights into how different parts of the molecule contribute to its binding affinity and specificity. Such computational approaches are increasingly integral to modern drug discovery efforts.

The chemical reactivity of 6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine extends beyond its biological applications. It serves as a versatile intermediate in synthetic chemistry due to its ability to undergo various transformations under controlled conditions. For example, it can be used to form thiazolidines or other heterocyclic compounds through cycloaddition reactions with suitable substrates. This adaptability makes it a valuable building block for constructing more complex molecules with tailored properties.

In conclusion,6-(2-Isothiocyanatoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1019119-61-9) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features—particularly the combination of an isothiocyanate functional group with a benzodioxine core—position it as a promising candidate for further development into novel therapeutic agents or biochemical probes. As research continues to uncover new applications for this compound, 6-(2-Isothiocyanatoethyl)-2 ,3 -dihydro -1 ,4 -benz od ox ine will undoubtedly play an important role in advancing our understanding of molecular interactions and drug design strategies.